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Cat. No.: B10771216

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS2957 is a potent and selective agonist for the P2Y6 receptor, a G protein-coupled receptor
activated by uridine diphosphate (UDP). The P2Y6 receptor is implicated in a variety of
physiological and pathological processes, including inflammation, immune responses, and cell
migration. These application notes provide an overview of the potential in vivo applications of
MRS2957 in various disease models, based on studies with selective P2Y6 receptor agonists
and antagonists. Detailed experimental protocols are provided to guide researchers in utilizing
MRS2957 for in vivo studies.

P2Y6 Receptor Signaling Pathway

Activation of the P2Y®6 receptor by agonists such as MRS2957 initiates a signaling cascade
primarily through Gaq and Gal3 proteins. This leads to the activation of downstream effectors,
including phospholipase C (PLC), which subsequently mobilizes intracellular calcium and
activates protein kinase C (PKC). The Gal3 pathway can activate Rho-associated kinase
(ROCK). These pathways collectively influence cellular processes like inflammation,
phagocytosis, and cell migration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10771216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

